Cas no 1805971-37-2 (Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate
• CAS No: 1805971-37-2
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4806929
• Update Time: 2025-06-27

Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate

• Inchi： 1S/C11H10F2N2O3/c1-3-18-11(16)8-7(10(12)13)9(17-2)6(4-14)5-15-8/h5,10H,3H2,1-2H3
• InChI Key： UFLISDIZIFPFOA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=CN=C1C(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate

Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS No. 1805971-37-2): A Comprehensive Overview

Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate, identified by its CAS number 1805971-37-2, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and applications in drug development. The unique structural features of this molecule, including the presence of a cyano group, a difluoromethyl group, and a methoxy group, contribute to its intriguing chemical properties and potential therapeutic benefits.

The synthesis and characterization of Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate have been subjects of extensive research due to its potential applications in medicinal chemistry. The compound's structure allows for various modifications, making it a valuable scaffold for the development of novel pharmaceutical agents. Recent studies have highlighted its role in the synthesis of bioactive molecules that exhibit promising pharmacological effects.

In the context of contemporary research, Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate has garnered attention for its potential in addressing various therapeutic challenges. The incorporation of fluorine atoms in the molecule enhances its metabolic stability and bioavailability, which are critical factors in drug design. Additionally, the cyano group contributes to the compound's reactivity, enabling further functionalization and diversification of its pharmacological profile.

One of the most compelling aspects of this compound is its versatility in drug discovery. Researchers have leveraged its structural motifs to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating molecules that interact with enzymes involved in inflammatory responses and cancer progression. The methoxy group further enhances its compatibility with other functional groups, facilitating the creation of complex derivatives with tailored biological activities.

The chemical properties of Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate also make it an attractive candidate for computational studies. Advanced computational techniques, such as molecular docking and quantum mechanics simulations, have been employed to predict its interactions with biological targets. These studies not only provide insights into its mechanism of action but also aid in optimizing its structure for improved efficacy and reduced side effects.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. Techniques such as flow chemistry and catalytic processes have been explored to enhance yield and purity, making it more feasible for industrial applications. These innovations underscore the growing importance of Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate in both academic research and pharmaceutical development.

The pharmacological potential of this compound has been further explored through preclinical studies. These investigations have revealed promising results regarding its ability to modulate key signaling pathways associated with various diseases. The combination of structural features such as the cyano group, difluoromethyl group, and methoxy group makes it a versatile tool for developing targeted therapies.

In conclusion, Ethyl 5-cyano-3-(difluoromethyl)-4-methoxypyridine-2-carboxylate (CAS No. 1805971-37-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and potential therapeutic applications make it a valuable compound for ongoing research and development efforts. As scientific understanding continues to evolve, this molecule is poised to play a crucial role in the discovery and development of novel treatments for a wide range of diseases.